Cas no 6294-52-6 (5,6-dimethoxy-1,3-benzothiazol-2-amine)

5,6-Dimethoxy-1,3-benzothiazol-2-amine is a heterocyclic organic compound featuring a benzothiazole core substituted with methoxy groups at the 5- and 6-positions and an amine group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system enhances reactivity in coupling reactions, while the methoxy groups contribute to solubility and stability. The compound is particularly useful in the development of bioactive molecules, including potential kinase inhibitors and antimicrobial agents. High purity grades are available for research applications, ensuring reproducibility in synthetic workflows.
5,6-dimethoxy-1,3-benzothiazol-2-amine structure
6294-52-6 structure
Product Name:5,6-dimethoxy-1,3-benzothiazol-2-amine
CAS No:6294-52-6
MF:C9H10N2O2S
MW:210.252900600433
MDL:MFCD01663342
CID:516714
PubChem ID:94938
Update Time:2025-05-20

5,6-dimethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dimethoxybenzo[d]thiazol-2-amine
    • 2-amino-5,6-dimethoxy-benzothiazol
    • 2-Benzothiazolamine,5,6-dimethoxy-
    • 5,6-DIMETHOXY-1,3-BENZOTHIAZOL-2-AMINE
    • 5,6-dimethoxy-2-Benzothiazolamine
    • 2-amino-5,6-dimethoxybenzothiazole
    • 2-Benzothiazolamine,5,6-dimethoxy
    • 5,6-dimethoxy-2-aminobenzothiazole
    • 5,6-Dimethoxy-benzothiazol-2-ylamine
    • Benzothiazole,2-amino-5,6-dimethoxy
    • F1954-0010
    • 2-Benzothiazolamine, 5,6-dimethoxy-
    • Benzothiazole, 2-amino-5,6-dimethoxy-
    • NSC9444
    • MB01964
    • AK146282
    • EN300-
    • BRN 0911482
    • NSC 9444
    • 6294-52-6
    • EN300-12447
    • MFCD01663342
    • DB-073228
    • BS-13932
    • AKOS000122823
    • CS-0042947
    • DTXSID6073368
    • SCHEMBL9722790
    • SY101637
    • NSC-9444
    • C16115
    • Z119989890
    • 5,6-dimethoxy-1,3-benzothiazol-2-amine
    • MDL: MFCD01663342
    • Inchi: 1S/C9H10N2O2S/c1-12-6-3-5-8(4-7(6)13-2)14-9(10)11-5/h3-4H,1-2H3,(H2,10,11)
    • InChI Key: KJRDZJGBIBLGKB-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C=C(C(=CC1=2)OC)OC
    • BRN: 0911482

Computed Properties

  • Exact Mass: 210.04600
  • Monoisotopic Mass: 210.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.6
  • XLogP3: 2

Experimental Properties

  • Density: 1.343
  • Boiling Point: 366.3°C at 760 mmHg
  • Flash Point: 175.4°C
  • Refractive Index: 1.665
  • PSA: 85.61000
  • LogP: 2.47690

5,6-dimethoxy-1,3-benzothiazol-2-amine Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5,6-dimethoxy-1,3-benzothiazol-2-amine Related Literature

Additional information on 5,6-dimethoxy-1,3-benzothiazol-2-amine

5,6-Dimethoxy-1,3-Benzothiazol-2-Amine: A Comprehensive Overview

5,6-Dimethoxy-1,3-benzothiazol-2-amine (CAS No. 6294-52-6) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the benzothiazole family, a class of heterocyclic aromatic compounds known for their unique electronic properties and wide-ranging applications. The benzothiazole core of this molecule is further substituted with two methoxy groups at the 5 and 6 positions, along with an amine group at the 2 position. These substituents not only enhance the compound's stability but also impart distinctive reactivity and functionality.

The synthesis of 5,6-dimethoxy-1,3-benzothiazol-2-amine typically involves multi-step reactions that combine aromatic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to streamline the formation of the benzothiazole ring system. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production.

One of the most notable applications of 5,6-dimethoxy-1,3-benzothiazol-2-amine lies in its use as a precursor for advanced materials. The compound's ability to undergo various functional group transformations makes it an ideal building block for constructing complex molecular architectures. For example, it has been utilized in the synthesis of fluorescent materials that exhibit exceptional photostability and quantum yields. These materials hold promise for applications in optoelectronics, biosensing, and imaging technologies.

Recent studies have also highlighted the potential of 5,6-dimethoxybenzothiazolamine as a bioactive compound. Preclinical experiments have demonstrated its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress. This suggests that the compound could serve as a lead molecule for developing novel therapeutics targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its chemical versatility, 5,6-dimethoxybenzothiazolamine exhibits interesting photophysical properties that make it suitable for use in light-harvesting devices. Its absorption spectrum extends into the visible region, enabling efficient energy transfer processes. Researchers are actively exploring its integration into dye-sensitized solar cells (DSSCs) to enhance their efficiency and stability under ambient conditions.

The structural uniqueness of 5,6-dimethoxybenzothiazolamine also lends itself to applications in polymer chemistry. By incorporating this compound into polymeric frameworks via covalent or non-covalent interactions, scientists have developed materials with tailored mechanical properties and environmental responsiveness. These polymers are being investigated for use in drug delivery systems and stimuli-responsive coatings.

From a sustainability perspective, there is growing interest in utilizing 5,6-dimethoxybenzothiazolamine as a green chemical intermediate. Its synthesis from renewable feedstocks and its compatibility with eco-friendly reaction conditions align with current trends toward sustainable chemistry practices.

In conclusion,5,6-dimethoxybenzothiazolamine (CAS No. 6294-52-6) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure enables a wide array of applications ranging from advanced materials to therapeutic agents. As research continues to uncover new aspects of its chemistry and functionality,5,6-dimethoxybenzothiazolamine is poised to play an increasingly important role in driving innovation across multiple industries.

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